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For Researchers, Scientists, and Drug Development Professionals

Introduction

Bis(2-ethylhexyl) 4-cyclohexene-1,2-dicarboxylate (CAS No. 2915-49-3) is a complex
organic molecule with the chemical formula C24H420a4. Structurally, it is the diester of 4-
cyclohexene-1,2-dicarboxylic acid and 2-ethylhexanol. This compound is primarily utilized as a
plasticizer, a substance added to a material (usually a plastic or an elastomer) to improve its
flexibility, workability, and distensibility. Understanding its physical properties, such as density,
is crucial for its application in material science, for quality control, and in theoretical modeling of
its behavior in various matrices. This guide provides an in-depth overview of the density of
Bis(2-ethylhexyl) 4-cyclohexene-1,2-dicarboxylate and the experimental protocols for its
determination.

Physical and Chemical Properties

The density of a substance is a fundamental physical property, defined as its mass per unit
volume. For liquids, it is typically expressed in grams per cubic centimeter (g/cm3) or kilograms
per cubic meter ( kg/m 3). The density of Bis(2-ethylhexyl) 4-cyclohexene-1,2-dicarboxylate,
along with other key identifiers, is summarized in the table below.
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Property Value Reference
CAS Number 2915-49-3

Molecular Formula C24H4204

Molecular Weight 394.59 g/mol

Density 0.97 g/cm?3

Physical State Liquid

4-Cyclohexene-1,2-
Synonyms dicarboxylic acid, di(2-
ethylhexyl) ester

Note: The density value is reported by a chemical supplier. Independent verification through the
experimental methods described below is recommended for critical applications.

Experimental Protocols for Density Determination

The density of a liquid can be determined with high precision using several established
methods. The choice of method may depend on the required accuracy, the sample volume
available, and the equipment at hand. Two common and reliable methods are the pycnometer
method and the oscillating U-tube method.

Pychometer Method

The pycnometer method is a gravimetric method that provides high accuracy and is considered
a primary technique for density determination.[1] It relies on accurately determining the mass of
a precisely known volume of the liquid.[2]

Principle: A pycnometer is a glass flask with a precisely determined volume.[2] By weighing the
pycnometer empty, filled with a reference liquid of known density (e.g., deionized water), and
then filled with the sample liquid, the density of the sample can be calculated.

Apparatus:

o Pycnometer (specific gravity bottle) with a ground-glass stopper containing a capillary tube.
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Analytical balance (with a readability of at least 0.1 mg).

Thermostatic bath to maintain a constant temperature.

Syringes and pipettes for liquid handling.

Cleaning solvents (e.g., acetone, ethanol) and deionized water.
Procedure:

o Cleaning and Drying: Thoroughly clean the pycnometer and its stopper with appropriate
solvents and then with deionized water. Dry the pycnometer completely in an oven and allow
it to cool to ambient temperature in a desiccator.

e Mass of Empty Pycnometer (mo): Carefully weigh the clean, dry, and empty pycnometer with
its stopper on the analytical balance. Record this mass.

 Calibration with Reference Liquid (Water):

o

Fill the pycnometer with deionized water, ensuring no air bubbles are trapped.
o Insert the stopper, allowing excess water to exit through the capillary.

o Place the filled pycnometer in a thermostatic bath set to a specific temperature (e.g., 20 °C
or 25 °C) and allow it to equilibrate.

o Once equilibrated, carefully dry the exterior of the pycnometer and weigh it. Record the
mass of the pycnometer filled with water (ma).

o Density Determination of the Sample Liquid:

[e]

Empty and dry the pycnometer as in step 1.

o

Fill the pycnometer with the sample liquid, Bis(2-ethylhexyl) 4-cyclohexene-1,2-
dicarboxylate, following the same procedure as for water.

o

Equilibrate the filled pycnometer in the thermostatic bath at the same temperature used for
the water calibration.
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o Dry the exterior and weigh the pycnometer filled with the sample liquid. Record this mass
(m2).

Calculations:
e Volume of the Pycnometer (V):
o Mass of water (m_water) = m1 - mo

o Density of water (p_water) at the measurement temperature should be obtained from
standard tables.

o Volume of the pycnometer (V) = m_water / p_water
» Density of the Sample Liquid (p_sample):
o Mass of the sample (m_sample) = m2 - mo

o Density of the sample (p_sample) = m_sample / V

Oscillating U-tube Method

Modern digital density meters predominantly use the oscillating U-tube principle.[3][4] This
method is fast, requires a small sample volume, and provides high precision.

Principle: A U-shaped borosilicate glass tube is electronically excited to oscillate at its natural
frequency.[3] This frequency is dependent on the total mass of the tube and its contents. When
the tube is filled with a sample, the oscillation frequency changes. The density of the sample is
directly related to the period of oscillation.[3]

Apparatus:

Digital density meter with an oscillating U-tube.

Syringe for sample injection.

Waste container.

Cleaning solvents and deionized water.
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Procedure:

» Calibration: Before measurement, the instrument is calibrated using at least two standards of
known density, typically dry air and deionized water. The instrument's software uses these
reference points to determine the constants for the density calculation.

e Sample Injection: A small volume of the sample, Bis(2-ethylhexyl) 4-cyclohexene-1,2-
dicarboxylate, is injected into the U-tube using a syringe. Care must be taken to avoid the
introduction of air bubbles, which would lead to inaccurate results.

o Measurement: The instrument automatically oscillates the U-tube and measures the period
of oscillation. An integrated Peltier thermostat maintains the sample at a precise, user-
defined temperature.

o Data Readout: The density of the sample is calculated by the instrument's microprocessor
and displayed directly on the screen.

Calculations: The relationship between the oscillation period (T) and the density (p) of the
sample is given by the formula: p = A* T2 - B Where A and B are instrument-specific constants
determined during calibration.

Mandatory Visualization

The following diagram illustrates the experimental workflow for determining the density of a
liquid using the pycnometer method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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